BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial sources and availability of Z-Phe-
NH2

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

(S)-Benzyl (1-amino-1-oxo-3-
Compound Name:

phenylpropan-2-yl)carbamate
CAS No.: 4801-80-3

Cat. No.: B554364

Get Quote

\ J

An In-Depth Technical Guide to the Commercial Sourcing and Availability of Z-Phe-NH2

Authored by: A Senior Application Scientist
Abstract

N-a-Carbobenzyloxy-L-phenylalaninamide (Z-Phe-NH2) is a crucial N-protected amino acid
derivative extensively utilized in peptide synthesis and as a building block in the development
of peptidomimetics and other pharmaceutical compounds.[1][2] Its structural features make it a
valuable precursor in the synthesis of enzyme inhibitors and various bioactive peptides.[3] For
researchers, scientists, and drug development professionals, securing a reliable and high-
quality source of Z-Phe-NH2 is paramount to the success of experimental and developmental
workflows. This technical guide provides a comprehensive overview of the commercial
landscape for Z-Phe-NH2, detailing key suppliers, critical quality considerations, and a
systematic approach to procurement and verification.
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Introduction: The Role of Z-Phe-NH2 in Scientific
Research

Z-Phe-NH2, with the CAS Number 2458-77-7, is the amide derivative of Z-L-phenylalanine.
The "Z" or "Cbz" group (carbobenzyloxy) is a widely used amine protecting group in peptide
chemistry, prized for its stability under various reaction conditions and its facile removal via
catalytic hydrogenation. The terminal amide (-NH2) is a common feature in many biologically
active peptides, often enhancing metabolic stability and receptor binding affinity compared to
their free-acid counterparts.

The primary application of Z-Phe-NH2 lies in solution-phase and solid-phase peptide synthesis,
where it serves as a C-terminal protected building block.[2] It is a precursor for synthesizing
more complex peptide amides, which are investigated for a wide range of therapeutic
applications, including the development of neuropeptide analogs and enzyme inhibitors.[4][5]
Given its foundational role, the purity and characterization of the starting Z-Phe-NH2 material
are non-negotiable for ensuring the integrity and reproducibility of downstream applications.

The Commercial Landscape: Sourcing Z-Phe-NH2

The commercial availability of Z-Phe-NH2 is robust, with a diverse range of suppliers catering
to different scales and quality requirements. The supplier landscape can be broadly
categorized into three tiers:

o Large Chemical Aggregators and Manufacturers: These are multinational companies like
Sigma-Aldrich (Merck), TCI America, and Alfa Aesar, which offer a vast catalog of research
chemicals.[3][6] They typically provide well-characterized products in research-grade
quantities (grams to hundreds of grams) with readily available documentation like
Certificates of Analysis (CoA).

e Specialized Peptide and Amino Acid Suppliers: Companies focusing specifically on peptide
synthesis reagents, such as Advanced ChemTech or Genprice, often stock Z-Phe-NH2 and
related derivatives.[7][8] These suppliers may offer different purity grades and can be a
source of expertise for peptide-related applications.

o Custom Synthesis Organizations (CSOs): For large-scale (kilogram) or GMP (Good
Manufacturing Practice) grade requirements, CSOs are the preferred route. While not
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typically holding stock, they can synthesize Z-Phe-NH2 to exact customer specifications,

providing extensive analytical data and regulatory support.

Key Commercial Suppliers and Product
Specifications

Selecting a supplier requires careful consideration of purity, availability, cost, and the level of
documentation provided. The following table summarizes offerings from several prominent
vendors. Note: Availability and pricing are subject to change and should be verified directly with

the supplier.
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Supplier

Product
Name/Num
ber

Typical
Purity

Availability

Scale

Notes

Sigma-
Aldrich
(Merck)

Z-L-
Phenylalanin

e amide

=298%

Stock

25g, 100g

Provides
access to
CoA and
other
documentatio

n online.[9]

TCI America

N-Cbz-L-
Phenylalanin

e Amide

>98.0%
(HPLC)

Stock

50, 25¢

Offers clear
purity
specifications
determined
by HPLC.

Chem-Impex

International

Z-Gly-Phe-
NH2

>97% (HPLC)

Stock

19, 59, 25¢g

Arelated
dipeptide
derivative,
indicating a
portfolio in Z-
protected
amino acid
amides.[10]

Advanced
ChemTech

Ac-Phe-NH2

Not specified

Stock

19, 59

Provides the
acetyl-
protected
analog; Z-
protected
version may
be available

upon request.

[7]

Aapptec

H-Phe-NH2

Not specified

Stock

25g, 100g

Supplies the
deprotected
form, useful

as a
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reference
standard.[11]

An online
directory
listing
] N-Cbz-L-
ChemicalBoo ) ) ] ) numerous
Phenylalanin Varies Varies Varies ]
k suppliers,
e
primarily

based in
China.[6]

Quality Control and Verification: A Scientist's Due
Diligence

The adage "trust, but verify" is critical when sourcing chemical reagents. The integrity of your
research depends on the quality of your starting materials.

Deconstructing the Certificate of Analysis (CoA)

A Certificate of Analysis is a formal document from the supplier that confirms the product meets
its stated specifications.[12] A comprehensive CoA for Z-Phe-NH2 should include:

« |dentity Confirmation: Usually verified by *H NMR and/or Mass Spectrometry (MS) to confirm
the chemical structure.

o Purity Assessment: High-Performance Liquid Chromatography (HPLC) is the gold standard
for assessing the purity of non-volatile organic compounds like Z-Phe-NH2.[13] The CoA
should state the purity as a percentage (e.g., >98%) and specify the detection method (e.g.,
UV at 254 nm).

o Physical Properties: Appearance (e.g., white crystalline powder), melting point, and
sometimes optical rotation.

Independent Verification Protocol: HPLC Analysis

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.peptide.com/product/h-phe-nh2-5241-58-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5408759.htm
https://mesalabs.com/certificate-finder
https://www.novoprolabs.com/p/h-phe-phe-nh2-303062.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

While a supplier's CoA is a good starting point, independent verification is recommended for
critical applications. HPLC is an accessible and powerful technique for this purpose.[14]

Objective: To confirm the purity of a commercially sourced sample of Z-Phe-NH2.
Materials:
e Z-Phe-NH2 sample
o HPLC-grade Acetonitrile (ACN)
e HPLC-grade Water
 Trifluoroacetic Acid (TFA)
o C18 Reverse-Phase HPLC column (e.g., 4.6 x 150 mm, 5 um patrticle size)
o HPLC system with UV detector
Methodology:
e Mobile Phase Preparation:
o Mobile Phase A: 0.1% TFA in Water
o Mobile Phase B: 0.1% TFA in Acetonitrile
e Sample Preparation:

o Prepare a stock solution of Z-Phe-NH2 at 1 mg/mL in a 50:50 mixture of Mobile Phase A
and B.

o Ensure the sample is fully dissolved. If not, sonicate briefly.
o Filter the sample through a 0.22 um syringe filter into an HPLC vial.
e HPLC Conditions:

o Column: C18 Reverse-Phase, 4.6 x 150 mm, 5 pm
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o Flow Rate: 1.0 mL/min
o Injection Volume: 10 pL

o Detection: UV at 220 nm and 254 nm (the aromatic rings in Z-Phe-NH2 absorb at these
wavelengths)

o Gradient:

0-5 min: 20% B

5-25 min: 20% to 80% B

25-27 min: 80% to 20% B

27-30 min: 20% B (re-equilibration)
e Data Analysis:
o Integrate the peaks in the resulting chromatogram.

o The purity is calculated as the area of the main peak divided by the total area of all peaks,

expressed as a percentage.

o The result should be consistent with the purity stated on the supplier's CoA.

Procurement Workflow: A Strategic Approach

Sourcing a chemical like Z-Phe-NH2 involves more than just placing an order. A systematic
process ensures that the procured material meets the project's scientific, budgetary, and
timeline requirements. The following workflow is recommended.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

(Phase 1: Planning & Identification\

Define Requirements
(Purity, Quantity, Timeline)

Identify Potential Suppliers
(Databases, Literature)

Request Quotations & CoAs
- J

Gather Data

/Phase 2: Evalua‘;ion & Selection\

Compare Suppliers
(Cost, Purity, Lead Time)

Review Sample CoAs
(Check for Completeness)

Select Primary Supplier

- J

Decision

/Phase 3: Procurerg 'ent & Verification\

G’Iace Purchase Ordea

\4

Receive & Log Material
(Check for Damage, Match PO)

\4

Perform In-House QC
(e.g., HPLC Analysis)

Verification Data

Phase 4: Fi; 'al Approval

Compare QC with CoA

Release Material for Use

Archive All Documentation

Click to download full resolution via product page

Caption: A four-phase workflow for strategic sourcing of research chemicals.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b554364/docs?utm_src=pdf-body-img#commercial-sources-and-availability-of-z-phe-nh2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Custom Synthesis: When Off-the-Shelf is Not an
Option

For projects requiring large quantities (multi-kilogram) of Z-Phe-NH2, or for those operating
under stringent regulatory oversight (e.g., cGMP for clinical trials), custom synthesis becomes a
necessity.

Key Triggers for Custom Synthesis:

Scale: Commercial stock is often limited to research quantities.

Purity: A specific impurity profile or a higher purity grade (>99.5%) may be required.

Regulatory Compliance: Need for GMP-grade material with extensive documentation for
regulatory filings.

Isotopic Labeling: Incorporation of stable isotopes (e.qg., 3C, *>N) for mechanistic studies.

The process involves identifying a reputable Custom Synthesis Organization, executing a
mutual non-disclosure agreement, providing detailed specifications, and managing the project
through stages of synthesis, purification, and final analysis. Lead times are significantly longer
and costs are higher than for off-the-shelf products.

Conclusion

Z-Phe-NH2 is a readily available yet critical building block for peptide chemistry and drug
discovery. A successful research outcome relies on the careful selection and verification of this
starting material. By understanding the commercial supplier landscape, critically evaluating
product quality through documentation and in-house analysis, and following a structured
procurement workflow, researchers can ensure the integrity and reproducibility of their work.
For specialized needs, custom synthesis offers a tailored but more resource-intensive
alternative. Ultimately, a proactive and diligent approach to sourcing is a cornerstone of sound
scientific practice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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